Cas no 19676-64-3 (2,3,4-Trimethoxyphenol)

2,3,4-Trimethoxyphenol structure
2,3,4-Trimethoxyphenol structure
Product Name:2,3,4-Trimethoxyphenol
CAS No:19676-64-3
MF:C9H12O4
MW:184.189183235168
MDL:MFCD00068804
CID:51351
PubChem ID:603577
Update Time:2025-04-18

2,3,4-Trimethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2,3,4-Trimethoxyphenol
    • 1-Hydroxy-2,3,4-trimethoxybenzene
    • 2,3,4,5,6-PENTAFLUOROPHENYL-5-BROMO-2-THIOPHENESULPHONATE
    • 2,3,4-Trimethoxy-phenol
    • 4-Hydroxy-1,2,3-trimethoxy-benzol
    • Phenol,2,3,4-trimethoxy
    • 2,3,4-Trimethoxyphen
    • Phenol, 2,3,4-triMethoxy-
    • trimethoxyphenol
    • OLUNIGWWQYXBJA-UHFFFAOYSA-N
    • Phenol, trimethoxy-
    • Phenol,2,3,4-trimethoxy-
    • 0137AB
    • FCH839030
    • TL8001608
    • AX8065013
    • BB 0254267
    • 676T643
    • O10561
    • EN300-1847274
    • SCHEMBL1402414
    • CS-0101481
    • DS-17154
    • 19676-64-3
    • FT-0677515
    • A880072
    • DTXSID60345308
    • AKOS006275701
    • MFCD00068804
    • DTXCID20296382
    • MDL: MFCD00068804
    • Inchi: 1S/C9H12O4/c1-11-7-5-4-6(10)8(12-2)9(7)13-3/h4-5,10H,1-3H3
    • InChI Key: OLUNIGWWQYXBJA-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=C(C=1OC)O)OC

Computed Properties

  • Exact Mass: 184.07400
  • Monoisotopic Mass: 184.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 47.9

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 289.2°C at 760 mmHg
  • Flash Point: 128.7±25.9 °C
  • Refractive Index: 1.514
  • PSA: 47.92000
  • LogP: 1.41800
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,3,4-Trimethoxyphenol Security Information

2,3,4-Trimethoxyphenol Pricemore >>

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